![molecular formula C9H10BrNO2S B2412926 Ethyl 2-[(6-bromopyridin-2-yl)sulfanyl]acetate CAS No. 1343754-88-0](/img/structure/B2412926.png)
Ethyl 2-[(6-bromopyridin-2-yl)sulfanyl]acetate
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Overview
Description
Ethyl 2-[(6-bromopyridin-2-yl)sulfanyl]acetate, also known as BPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. BPA is a derivative of pyridine, which is a heterocyclic compound that contains a nitrogen atom in its ring structure. The synthesis of BPA involves the reaction of 2-bromo-6-pyridinethiol with ethyl bromoacetate, followed by hydrolysis of the resulting ester. In
Scientific Research Applications
Cyclization and Pharmacological Properties
- Cyclization and Derivative Formation : Ethyl 2-[(6-bromopyridin-2-yl)sulfanyl]acetate is involved in the synthesis of various derivatives through cyclization processes. For instance, its reaction with 4-methyl-4H-1,2,4-triazole-3-thiol led to the formation of new thiosemicarbazides and 1,2,4-triazole and 1,3,4-thiadiazole derivatives with potential pharmacological properties (Maliszewska-Guz et al., 2005).
Chemical Synthesis and Molecular Structure
- Tandem Multi-component Synthesis : this compound plays a crucial role in the multi-component synthesis of complex molecular structures like tetrahydro-1H-pyrido[3,4-b][1,4]thiazin-2(3H)-ones (Raja & Perumal, 2006).
Reactivity Studies
- Reactivity of Bromine Atoms : This compound is key in studying the reactivity of bromine atoms in brominated pyridines, demonstrating the formation of new chemical structures through acid hydrolysis (Wibaut et al., 2010).
Catalysis and Chemical Reactions
- Catalyst for Formylation and Acetylation : this compound derivatives are used as catalysts in chemical reactions such as formylation and acetylation of alcohols, demonstrating their versatility in chemical synthesis (Niknam & Saberi, 2009).
Domino Reactions and Diastereoselective Synthesis
- Diastereoselective Synthesis : The compound is instrumental in l-proline-catalysed domino reactions, leading to the diastereoselective synthesis of complex organic compounds like 3-thiomorpholinones (Indumathi et al., 2011).
Marine Fungus Compounds
- Identification in Marine Fungi : Research on marine fungi has identified derivatives of this compound, expanding its relevance to natural product chemistry (Wu et al., 2010).
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Ethyl 2-[(6-bromopyridin-2-yl)sulfanyl]acetate. Factors such as temperature, pH, and the presence of other molecules can affect how this compound interacts with its targets. For instance, the compound is stored at room temperature , suggesting that it is stable under normal environmental conditions.
properties
IUPAC Name |
ethyl 2-(6-bromopyridin-2-yl)sulfanylacetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO2S/c1-2-13-9(12)6-14-8-5-3-4-7(10)11-8/h3-5H,2,6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULONITWHOGVJAD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NC(=CC=C1)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1343754-88-0 |
Source
|
Record name | ethyl 2-[(6-bromopyridin-2-yl)sulfanyl]acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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